Cas no 2137511-04-5 (2-{(tert-butoxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• CAS No: 2137511-04-5
• MF: C₁₅H₂₆N₄O₄
• MW: 326.391343593597
• CID: 6429039
• PubChem ID: 165718180
• Update Time: 2025-05-21

2-{(tert-butoxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• 2137511-04-5
• EN300-1141043
• 2-{[(tert-butoxy)carbonyl]amino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid

• Inchi： 1S/C15H26N4O4/c1-7-10-16-11(8-2)19(18-10)9(3)12(13(20)21)17-14(22)23-15(4,5)6/h9,12H,7-8H2,1-6H3,(H,17,22)(H,20,21)
• InChI Key： SJLHFGQZJOQBEV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)N1C(CC)=NC(CC)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 326.19540532g/mol
• Monoisotopic Mass: 326.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid

Research Brief on 2-{(tert-butoxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS: 2137511-04-5)

In recent years, the compound 2-{(tert-butoxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS: 2137511-04-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its tert-butoxycarbonyl (Boc) protected amino group and a diethyl-1H-1,2,4-triazole moiety, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of protease inhibitors and modulators of protein-protein interactions, which are critical targets in the treatment of diseases such as cancer and infectious diseases. The presence of the 1,2,4-triazole ring is particularly noteworthy, as this heterocycle is known for its diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory activities.

One of the most significant breakthroughs in the study of this compound is its application in the design of covalent inhibitors. Researchers have utilized the reactive nature of the triazole moiety to develop inhibitors that form irreversible bonds with target enzymes, thereby enhancing their potency and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-{(tert-butoxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid exhibited potent inhibitory activity against SARS-CoV-2 main protease, a key enzyme in the viral life cycle. This finding underscores the potential of this compound in the development of antiviral therapeutics.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. Its ability to serve as a versatile scaffold for the introduction of various functional groups makes it an attractive candidate for the development of probes and imaging agents. For example, a recent study utilized this compound to synthesize fluorescent probes for the detection of reactive oxygen species (ROS) in cellular systems, providing valuable insights into oxidative stress-related pathways.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research is focused on structural modifications to address these limitations while retaining the desired biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid (CAS: 2137511-04-5) represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery and chemical biology. Continued research into its mechanism of action and therapeutic potential is likely to yield significant contributions to the field in the coming years.